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Compound of Interest

1,5-
Compound Name:
Bis(diphenylphosphino)pentane

Cat. No. B1273038

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Bis(diphenylphosphino)pentane (dpppe) is an organophosphorus compound widely
utilized as a bidentate phosphine ligand in coordination chemistry and homogeneous catalysis.
Its molecular structure, featuring two diphenylphosphino groups linked by a flexible five-carbon
chain, allows it to form stable chelate complexes with various transition metals. This property
makes it a valuable ligand in a range of catalytic reactions, most notably in carbon-carbon bond
formation processes such as Suzuki-Miyaura and Heck cross-coupling reactions. This technical
guide provides a comprehensive overview of the core physical properties of 1,5-
bis(diphenylphosphino)pentane, detailed experimental protocols for its synthesis and
characterization, and a visualization of its role in a key catalytic cycle.

Core Physical Properties

The physical characteristics of 1,5-bis(diphenylphosphino)pentane are crucial for its
handling, storage, and application in chemical synthesis. The following tables summarize the
key quantitative data available for this compound.
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Identifier Value Source
CAS Number 27721-02-4 [1]
Molecular Formula C29H30P2 [1]
Molecular Weight 440.50 g/mol [2]
5-
IUPAC Name (diphenylphosphanyl)pentyl(di [1]
phenyl)phosphane

Table 1: General Identification Properties of 1,5-Bis(diphenylphosphino)pentane

Property Value Source

White to light yellow crystalline

Appearance (2]
powder
Melting Point 43-47 °C [2]
Flash Point 113 °C (closed cup) [2]
N Soluble in N,N-
Solubility [3]

dimethylformamide

1.04 x 10~ mmHg at 25°C

Vapor Pressure _
(Predicted)

Table 2: Physicochemical Properties of 1,5-Bis(diphenylphosphino)pentane

Note: Experimental data for boiling point, density, and refractive index are not readily available
in the reviewed literature. General protocols for their determination are provided in the
"Experimental Protocols" section.

Experimental Protocols
Synthesis of 1,5-Bis(diphenylphosphino)pentane
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A common method for the synthesis of 1,5-bis(diphenylphosphino)pentane involves the

reaction of a dihaloalkane with a diphenylphosphide source. The following protocol is a

representative example:

Materials:

1,5-dibromopentane

Lithium metal

Diphenylphosphine

Anhydrous tetrahydrofuran (THF)

Standard Schlenk line and glassware for air-sensitive techniques

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), a solution of lithium diphenylphosphide
(LiPPh2) is prepared by reacting diphenylphosphine with lithium metal in anhydrous THF.

To this solution, 1,5-dibromopentane is added dropwise at a controlled temperature.

The reaction mixture is stirred at room temperature or gently heated to ensure the
completion of the reaction.

Upon completion, the reaction is quenched by the careful addition of degassed water.

The organic layer is separated, and the aqueous layer is extracted with an organic solvent
(e.g., diethyl ether or dichloromethane).

The combined organic extracts are dried over an anhydrous salt (e.g., MgSOa or Na=S0a),
filtered, and the solvent is removed under reduced pressure.

The crude product is then purified by recrystallization or column chromatography to yield
pure 1,5-bis(diphenylphosphino)pentane as a white solid.

Determination of Physical Properties
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Melting Point Determination (Capillary Method):

A small amount of the dried, powdered sample is packed into a capillary tube sealed at one
end.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the solid is recorded as the melting point range.

Density Determination (Gas Pycnometry for Air-Sensitive Solids):

Due to the air-sensitive nature of many phosphine ligands, gas pycnometry using an inert gas

like helium is a suitable method for determining the density of solid 1,5-

bis(diphenylphosphino)pentane.

A calibrated sample chamber of known volume is purged with an inert gas.

A weighed sample of 1,5-bis(diphenylphosphino)pentane is placed in the sample
chamber.

The chamber is sealed and pressurized with the inert gas to a specific pressure.
The gas is then allowed to expand into a second empty chamber of known volume.

The pressure drop is measured, and from this, the volume of the solid sample can be
calculated using the gas law.

The density is then calculated by dividing the mass of the sample by its measured volume.

Refractive Index Determination (Abbe Refractometer for Low-Melting Solids):

For a solid with a relatively low melting point like 1,5-bis(diphenylphosphino)pentane, the

refractive index can be measured in its molten state using an Abbe refractometer.
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e The prisms of the Abbe refractometer are heated to a temperature just above the melting
point of the sample.

e A small amount of the solid is placed on the lower prism and allowed to melt, forming a thin
liquid film between the two prisms.

o Alight source is directed through the prisms, and the telescope is adjusted until the light and
dark fields are separated by a sharp line.

» The position of this line on the calibrated scale gives the refractive index of the molten
sample at the specific temperature and wavelength of the light source.

Role in Catalysis: The Suzuki-Miyaura Cross-
Coupling Cycle

1,5-Bis(diphenylphosphino)pentane is a highly effective ligand for palladium-catalyzed
cross-coupling reactions. The following diagram illustrates the generally accepted catalytic
cycle for the Suzuki-Miyaura reaction, where "Pd-dpppe" represents the active catalyst
complex.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

1,5-Bis(diphenylphosphino)pentane is considered hazardous.[4] It is known to cause skin
and serious eye irritation, and may cause respiratory irritation.[4] Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn
when handling this compound.[4] Work should be conducted in a well-ventilated fume hood to
avoid inhalation of dust.[4] Store the compound in a tightly sealed container in a cool, dry
place, away from oxidizing agents.[4]

Conclusion
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1,5-Bis(diphenylphosphino)pentane is a versatile and valuable ligand in the field of
organometallic chemistry and catalysis. Its well-defined physical properties, coupled with its
efficacy in promoting important chemical transformations, make it a staple for researchers in
both academic and industrial settings. The experimental protocols and the illustrated catalytic
cycle provided in this guide offer a foundational understanding for the safe and effective use of
this important chemical compound. Further research to experimentally determine and report on
properties such as boiling point, density, and refractive index would be a valuable addition to
the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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